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Compound of Interest

Compound Name: Stearidonoyl! glycine

Cat. No.: B15544484

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers in optimizing the delivery of stearidonoyl glycine to cells in
culture.

Frequently Asked Questions (FAQs)

Q1: What is stearidonoyl glycine and what are its physical properties?

Stearidonoyl glycine is an N-acyl amino acid, consisting of the omega-3 polyunsaturated fatty
acid stearidonic acid linked to a glycine molecule.[1] It is structurally related to other bioactive
lipids like endocannabinoids.[2] Its properties are summarized in the table below.
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Property Value Source
Molecular Formula C20H31NO3 [1]
Molecular Weight 333.5 g/mol [1]
Purity >98% [1]
Formulation Typically supplied as a solution 1]

in ethanol.

Store at -20°C for long-term
Storage y [1]
stability (= 2 years).

Q2: What are the known cellular targets of stearidonoyl glycine?

While research is ongoing, N-acyl amino acids like stearidonoyl glycine are known to interact
with several cellular targets. The primary identified receptor for the closely related N-
arachidonoyl glycine (NAGIy) is the G protein-coupled receptor 18 (GPR18).[3][4][5]
Additionally, some N-acyl amino acids have been shown to modulate the activity of large-
conductance calcium-activated potassium (BKCa) channels.[2][6][7]

Q3: In what solvents is stearidonoyl glycine soluble?

Stearidonoyl glycine exhibits poor solubility in aqueous solutions like PBS. It is more soluble
in organic solvents. The table below provides solubility data from commercial suppliers.

Solvent Solubility Source
Ethanol 30 mg/mL [1]
DMSO 20 mg/mL [1]
DMF 30 mg/mL [1]
PBS (pH 7.2) 1 mg/mL [1]

Q4: What is a good starting concentration for in vitro experiments?
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The optimal concentration of stearidonoyl glycine will be cell-type and assay-dependent. For
the related compound N-arachidonoyl glycine (NAGIy), ECso values for GPR18 activation in
HEK293 cells have been reported in the nanomolar range.[8] A good starting point for dose-
response experiments would be to test a range of concentrations from low nanomolar to low
micromolar (e.g., 1 nM to 10 pM). It is crucial to perform a dose-response curve to determine
the optimal concentration for your specific experimental setup.

Experimental Protocols
Protocol 1: Preparation of Stearidonoyl Glycine Stock and Working Solutions

This protocol provides a general method for preparing stearidonoyl glycine solutions for cell
culture experiments.

Materials:

Stearidonoyl glycine (provided in ethanol)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, serum-free cell culture medium

Sterile microcentrifuge tubes
Procedure:
e Prepare a High-Concentration Stock Solution:

o Stearidonoyl glycine is often supplied in ethanol. If you need to use a different solvent for
your stock, you can carefully evaporate the ethanol under a gentle stream of nitrogen and
then resuspend the lipid in DMSO to a concentration of 10-20 mg/mL.[1]

o Vortex thoroughly to ensure complete dissolution.

o Aliquot the stock solution into small volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C.
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e Prepare a Working Solution:

o On the day of the experiment, thaw an aliquot of the DMSO stock solution at room

temperature.

o Prepare an intermediate dilution of the stock solution in serum-free cell culture medium. It
is critical to add the DMSO stock to the medium while vortexing to prevent precipitation of
the lipid.

o Further dilute the intermediate solution to the final desired concentrations in your complete
cell culture medium (containing serum, if applicable). The final concentration of DMSO in
the culture medium should be kept low, typically <0.1%, to avoid solvent-induced

cytotoxicity.
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Caption: GPR18 signaling pathway activated by N-acyl glycines.
BKCa Channel Activation

Some fatty acids and their derivatives can directly modulate the activity of BKCa channels. This
modulation can occur independently of changes in intracellular calcium or membrane voltage,
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suggesting a direct interaction with the channel protein or the surrounding lipid membrane. [6]
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Caption: Direct modulation of BKCa channels by lipid molecules.

General Experimental Workflow for Assessing Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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